Cas no 2219371-98-7 (5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid)

• Product Name: 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid
• CAS No: 2219371-98-7
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 5779910
• PubChem ID: 137952322
• Update Time: 2025-05-26

5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7121021
• 2219371-98-7
• 5-{[(tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid
• 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid

• Inchi： 1S/C10H19NO5/c1-10(2,3)16-9(15)11-6-7(12)4-5-8(13)14/h7,12H,4-6H2,1-3H3,(H,11,15)(H,13,14)
• InChI Key： FDFQVLPSFNIIGY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCC(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.12632271g/mol
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid

5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid (CAS No. 2219371-98-7): An Overview of Its Structure, Properties, and Applications

5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid (CAS No. 2219371-98-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, also known as Boc-protected 4-hydroxy-L-proline, is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents and functional materials.

The chemical structure of 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid consists of a five-carbon backbone with a tert-butoxycarbonyl (Boc) protecting group on the amino group and a hydroxyl group at the fourth carbon position. The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of the amino group, allowing for selective functionalization of other parts of the molecule. This feature is particularly useful in multistep synthetic processes where precise control over reactivity is crucial.

The hydroxyl group at the fourth carbon position imparts additional reactivity and functionality to the molecule. This hydroxyl group can participate in various chemical reactions, such as esterification, etherification, and condensation reactions, making it a valuable starting material for the synthesis of complex organic molecules. The combination of the Boc-protected amino group and the hydroxyl group provides a versatile platform for the introduction of diverse functional groups and modifications.

In recent years, 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of proline derivatives, which are important components in many bioactive peptides and proteins. Proline derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Boc-protected 4-hydroxy-L-proline in the development of novel anti-cancer agents. The researchers synthesized a series of proline-based compounds and evaluated their cytotoxic activity against various cancer cell lines. The results showed that several derivatives exhibited potent anti-cancer activity with low toxicity to normal cells. These findings underscore the potential of 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid as a valuable starting material for the discovery of new therapeutic agents.

In addition to its pharmaceutical applications, 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid has also found use in materials science. The unique combination of functional groups in this compound allows for the design and synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound to create biodegradable polymers with controlled release properties for drug delivery applications. These polymers can be designed to release therapeutic agents over extended periods, improving treatment efficacy and patient compliance.

The synthesis of 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid typically involves several steps, including the protection of the amino group with tert-butoxycarbonyl chloride (Boc₂O), followed by selective functionalization at other positions on the molecule. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 5-{[(Tert-butoxy)carbonyl]amino}-4-hydroxypentanoic acid (CAS No. 2219371-98-7) is a highly versatile compound with a wide range of applications in organic chemistry, biochemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an essential building block for the synthesis of complex organic molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in various scientific disciplines.